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Compound of Interest

Compound Name: Acetamide-d5

Cat. No.: B1284221 Get Quote

An In-depth Technical Guide to the Safety and Handling of Acetamide-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for Acetamide-d5
(CAS No. 33675-83-1). The information is compiled from various safety data sheets (SDS) to

ensure a thorough understanding of the potential hazards and the necessary protocols for safe

use in a laboratory or drug development setting.

Chemical and Physical Properties
Acetamide-d5 is the deuterated form of Acetamide.[1] While the isotopic labeling does not

significantly alter the chemical hazards compared to the parent compound, it is crucial to

handle it with the same precautions.
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Property Value Source(s)

CAS Number 33675-83-1 [2][3][4]

Molecular Formula CD₃COND₂ [2][3][4]

Molecular Weight 64.10 g/mol [2][3][4]

Appearance
Colorless to white crystalline

solid
[5][6]

Odor Mousy, musty odor [5][6]

Melting Point 78-80 °C [3]

Boiling Point 221 °C [3]

Solubility
Soluble in water, alcohol, and

chloroform.[5][7]
[5][7]

Stability

Stable under recommended

storage conditions.[2]

Hygroscopic and deliquescent.

[5][6][8]

[2][5][6][8]

Hazard Identification and Toxicological Data
Acetamide-d5 is classified as a substance suspected of causing cancer.[3][6] The primary

health hazard is its potential carcinogenicity.

GHS Classification:

Hazard Class: Carcinogenicity (Category 2)[3][5][6]

Signal Word: Warning[3]

Hazard Statement: H351 - Suspected of causing cancer[3][6]

Pictogram: GHS08 (Health Hazard)[3]

Toxicological Summary:
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Metric Value Species Notes

LD₅₀ (Oral) 7000 mg/kg Rat

Data for non-

deuterated Acetamide.

[9]

Carcinogenicity IARC Group 2B N/A

Possibly carcinogenic

to humans (data for

Acetamide).[5][6]

Skin Irritation
May cause mild skin

irritation.[10]
Human

Some guideline tests

on animals show no

irritation.

Eye Irritation
May cause eye

irritation.
N/A

Some guideline tests

on animals show no

irritation.

Inhalation

Inhaling dust can

irritate the nose and

throat.[11]

N/A

Handling and Storage Protocols
Adherence to strict handling and storage protocols is essential to minimize exposure and

ensure safety.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[5][6][8]

Facilities must be equipped with an eyewash station and a safety shower.[8][12]

Personal Protective Equipment (PPE)
Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[8]
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Skin Protection: Wear protective gloves, such as nitrile rubber, to prevent skin exposure.[8]

[9] Protective clothing should be worn to minimize skin contact.[6][8][12]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN

149 approved respirator.[8][12]

Safe Handling Procedures
Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[6]

Minimize dust generation and accumulation during handling.[8]

Avoid contact with eyes, skin, and clothing.[8][12]

Avoid ingestion and inhalation.[8][12]

Wash hands thoroughly with soap and water after handling and before breaks.[9][13]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[8][12]

Keep containers tightly closed to prevent moisture absorption, as the material is hygroscopic.

[8][14]

Store locked up or in an area accessible only to qualified or authorized personnel.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, strong

bases, and reducing agents.[8][9][11]

Emergency and First Aid Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.southwest.tn.edu/ehs/msds/a/Acetamide.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Acetamide_0004_5.0.pdf
https://www.flinnsci.com/sds_3-acetamide/sds_3/
https://www.southwest.tn.edu/ehs/msds/a/Acetamide.pdf
https://pim-resources.coleparmer.com/sds/13002.pdf
https://www.southwest.tn.edu/ehs/msds/a/Acetamide.pdf
https://pim-resources.coleparmer.com/sds/13002.pdf
https://www.flinnsci.com/sds_3-acetamide/sds_3/
https://www.southwest.tn.edu/ehs/msds/a/Acetamide.pdf
https://www.southwest.tn.edu/ehs/msds/a/Acetamide.pdf
https://pim-resources.coleparmer.com/sds/13002.pdf
https://www.southwest.tn.edu/ehs/msds/a/Acetamide.pdf
https://pim-resources.coleparmer.com/sds/13002.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Acetamide_0004_5.0.pdf
https://www.chemos.de/import/data/msds/GB_en/60-35-5-A0017165-GB-en.pdf
https://www.southwest.tn.edu/ehs/msds/a/Acetamide.pdf
https://pim-resources.coleparmer.com/sds/13002.pdf
https://www.southwest.tn.edu/ehs/msds/a/Acetamide.pdf
https://pallavchemicals.com/msds/1568877818Acetamide.pdf
https://www.southwest.tn.edu/ehs/msds/a/Acetamide.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Acetamide_0004_5.0.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2890.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route Protocol

Inhalation

Remove from exposure and move to fresh air

immediately.[8][12] If breathing is difficult, give

oxygen.[8][12] If not breathing, give artificial

respiration.[8][12] Seek medical attention.[8][12]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[8] Seek medical aid.[8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[8] Seek medical

attention.[8]

Ingestion

Do NOT induce vomiting.[8] Rinse mouth with

water.[5][6][14] Seek immediate medical

attention.[8]

Accidental Release Measures (Spills)
Evacuate: Evacuate personnel from the danger area.

Ventilate: Ensure adequate ventilation of the spill area.[5][6][8]

Containment: Prevent the substance from entering drains.[12][14]

Cleanup: Carefully vacuum or sweep up the material, avoiding dust generation.[8][12] Place

the spilled material into a suitable, labeled container for disposal.[8][12]

Decontamination: Wash the spill site after the material pickup is complete.[5][6]

Fire-Fighting Measures and Disposal
Fire-Fighting

Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam.[8][12][14] Note that water or foam may cause frothing.[8]
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Hazardous Combustion Products: When heated to decomposition, it may emit toxic fumes of

nitrogen oxides and carbon monoxide.[5][6][8][9]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

in pressure-demand mode and full protective gear.[8][12]

NFPA 704 Diamond (for Acetamide)

Health (Blue) 2

Flammability (Red) 1

Instability (Yellow) 1

Special

(Data for non-deuterated Acetamide)[8]

Disposal Considerations
Disposal must be in accordance with local, state, and federal regulations.

The product should not be disposed of with municipal waste.[9]

Engage a licensed professional waste disposal service to dispose of this material.[14] Offer

surplus and non-recyclable solutions to a licensed disposal company.[14]

Contaminated packaging should be treated as the chemical itself and disposed of

accordingly.[14]

Safety and Handling Workflow Visualization
The following diagram illustrates the logical workflow for handling Acetamide-d5 safely, from

initial assessment to final disposal.
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Acetamide-d5 Safe Handling Workflow

Risk Assessment
(Review SDS, Identify Hazards)

Select PPE
(Gloves, Goggles, Lab Coat)

Implement Engineering Controls
(Fume Hood, Ventilation)

Handling Procedure
(Weighing, Transfer, Reaction)

Safe Storage
(Cool, Dry, Tightly Sealed)

Post-Use

Waste Disposal
(Segregated, Labeled Waste)

Generate Waste

Emergency Response

Spill Cleanup

Spill Event

First Aid (Exposure)

Exposure Event

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Acetamide-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. cdnisotopes.com [cdnisotopes.com]

3. Acetamide-d5 99 atom % D | 33675-83-1 [sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1284221?utm_src=pdf-body-img
https://www.benchchem.com/product/b1284221?utm_src=pdf-body
https://www.benchchem.com/product/b1284221?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/acetamide-d5.html
https://www.cdnisotopes.com/non_fulfill_view/d-0228
https://www.sigmaaldrich.com/HK/zh/product/aldrich/454095
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. cdnisotopes.com [cdnisotopes.com]

5. archpdfs.lps.org [archpdfs.lps.org]

6. Acetamide SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

7. Acetamide Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks
[geeksforgeeks.org]

8. southwest.tn.edu [southwest.tn.edu]

9. pentachemicals.eu [pentachemicals.eu]

10. epa.gov [epa.gov]

11. nj.gov [nj.gov]

12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

13. chemos.de [chemos.de]

14. pallavchemicals.com [pallavchemicals.com]

To cite this document: BenchChem. [Acetamide-d5 safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1284221#acetamide-d5-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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